Cas no 1153761-85-3 ((1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine)

(1-Methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine is a heterocyclic compound featuring both pyrazole and oxadiazole moieties, offering versatile reactivity and potential applications in medicinal chemistry and agrochemical research. Its dual heterocyclic structure enhances binding affinity and selectivity, making it a valuable intermediate for designing biologically active molecules. The 1-methylpyrazole group contributes to metabolic stability, while the 1,2,4-oxadiazole ring provides a rigid scaffold for molecular interactions. This compound is particularly useful in the synthesis of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant targets. Its well-defined synthetic route and high purity ensure reproducibility in research applications. Suitable for further functionalization, it serves as a key building block in drug discovery and development.

(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine structure

1153761-85-3 structure

Product Name:(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine

CAS No:1153761-85-3

MF:C₇H₉N₅O

MW:179.179260015488

MDL:MFCD12138258

CID:5157043

PubChem ID:43559082

Update Time:2025-06-10

(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole-3-methanamine, α-(1-methyl-1H-pyrazol-4-yl)-
- EN300-233680
- 1153761-85-3
- (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine
- MDL： MFCD12138258
- Inchi： 1S/C7H9N5O/c1-12-3-5(2-10-12)6(8)7-9-4-13-11-7/h2-4,6H,8H2,1H3
- InChI Key： HTBXKJQHKYQMIO-UHFFFAOYSA-N
- SMILES： O1C=NC(C(C2C=NN(C)C=2)N)=N1

Computed Properties

Exact Mass: 179.08070993g/mol
Monoisotopic Mass: 179.08070993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 82.8Å²

Experimental Properties

Density: 1.55±0.1 g/cm3(Predicted)
Boiling Point: 361.6±52.0 °C(Predicted)
pka: 4.65±0.50(Predicted)

(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-233680-0.05g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	0.05g	$888.0	2024-06-19
Enamine	EN300-233680-0.1g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	0.1g	$930.0	2024-06-19
Enamine	EN300-233680-0.25g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	0.25g	$972.0	2024-06-19
Enamine	EN300-233680-0.5g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	0.5g	$1014.0	2024-06-19
Enamine	EN300-233680-1.0g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	1.0g	$1057.0	2024-06-19
Enamine	EN300-233680-2.5g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	2.5g	$2071.0	2024-06-19
Enamine	EN300-233680-5.0g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	5.0g	$3065.0	2024-06-19
Enamine	EN300-233680-10.0g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3	95%	10.0g	$4545.0	2024-06-19
Enamine	EN300-233680-1g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3		1g	$1057.0	2023-09-15
Enamine	EN300-233680-5g	(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine	1153761-85-3		5g	$3065.0	2023-09-15

(1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. Alt-proteins: A promising future

Related Categories

Additional information on (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine

Research Brief on (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine (CAS: 1153761-85-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine (CAS: 1153761-85-3) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of the 1,2,4-oxadiazole moiety in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition. The incorporation of the 1-methyl-1H-pyrazole ring in this compound enhances its pharmacokinetic properties, including improved metabolic stability and membrane permeability. These characteristics make it an attractive candidate for further development in various disease areas.

In terms of synthetic methodology, a 2023 publication in the Journal of Medicinal Chemistry reported an optimized route for the preparation of (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine with improved yield and purity. The process involves a microwave-assisted cyclization step that significantly reduces reaction times while maintaining excellent regioselectivity. This advancement has facilitated larger-scale production for preclinical studies.

Biological evaluations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. A recent study demonstrated IC50 values in the low nanomolar range against p38 MAP kinase, suggesting potential applications in autoimmune diseases. Additionally, molecular docking studies have provided insights into the binding mode of this compound, revealing key interactions with the ATP-binding pocket of target kinases.

From a therapeutic perspective, preliminary in vivo studies in rodent models have shown promising results in reducing inflammation markers with favorable safety profiles. The compound's ability to cross the blood-brain barrier has also sparked interest in neurological applications, with ongoing research exploring its potential in neurodegenerative disorders. However, further optimization of the pharmacokinetic properties may be required to enhance its clinical translation potential.

In conclusion, (1-methyl-1H-pyrazol-4-yl)(1,2,4-oxadiazol-3-yl)methanamine represents a valuable chemical scaffold with multiple potential therapeutic applications. The recent advances in its synthesis and biological characterization provide a solid foundation for future drug development efforts. Continued research should focus on expanding its target profile, improving its drug-like properties, and exploring combination therapies to maximize its therapeutic potential.